Isolespeol

• Molecular Formula: C25H26O4
• Molecular Weight: 390.5 g/mol
• IUPAC Name: (E)-1-[(2R)-7-hydroxy-2-methyl-2-(4-methylpent-3-enyl)chromen-6-yl]-3-(4-hydroxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C25H26O4/c1-17(2)5-4-13-25(3)14-12-19-15-21(23(28)16-24(19)29-25)22(27)11-8-18-6-9-20(26)10-7-18/h5-12,14-16,26,28H,4,13H2,1-3H3/b11-8+/t25-/m1/s1
• InChI Key: GNSKDNKVOSRHRE-FPVCCHAOSA-N
• Isomeric SMILES: CC(=CCC[C@@]1(C=CC2=CC(=C(C=C2O1)O)C(=O)/C=C/C3=CC=C(C=C3)O)C)C
• Canonical SMILES: CC(=CCCC1(C=CC2=CC(=C(C=C2O1)O)C(=O)C=CC3=CC=C(C=C3)O)C)C
• synonyms: isolespeol

Description

Isolespeol is a natural product found in Artocarpus altilis with data available.

Scientific Research Applications

Isolespeol in Cancer Research

One significant area where isolespeol has been explored is in cancer research. A study conducted by Fang, Hsu, Yu, and Yen (2008) investigated the cytotoxic effects of new geranyl chalcone derivatives, including isolespeol, isolated from the leaves of Artocarpus communis in SW 872 human liposarcoma cells. Isolespeol exhibited the highest inhibitory activity among the compounds tested, with an IC50 value of 3.8 µM in these cells. The study further elucidated that treatment with isolespeol led to the loss of mitochondrial membrane potential and stimulated increased expression of Fas, FasL, and p53 proteins. It also induced the activation of caspase-9 and caspase-3, followed by cleavage of poly (ADP-ribose) polymerase (PARP), indicating that isolespeol induces apoptosis in SW 872 cells through Fas- and mitochondria-mediated pathways (Fang, Hsu, Yu, & Yen, 2008).